![molecular formula C23H23F2N3O2 B2796318 3,4-difluoro-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]benzamide CAS No. 877631-87-3](/img/structure/B2796318.png)
3,4-difluoro-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4-difluoro-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]benzamide is a novel compound that has gained significant attention in the scientific community due to its potential in drug discovery and development. This compound has shown promising results in various scientific research applications, including cancer therapy, neurological disorders, and pain management. In
Scientific Research Applications
Reactivity and Synthesis Approaches
Interplay of Structure and Reactivity : A study focusing on the difluorinated alkenoate ethyl 3,3-difluoro-2-(N,N-diethylcarbamoyloxy)-2-propenoate revealed its rapid reaction with furan, showcasing the unique reactivity of difluorinated compounds in the presence of a tin(IV) catalyst, as opposed to their non-fluorinated counterparts. The research highlighted a polar transition state, facilitated by the catalyst and polar solvents, leading to new carbon-carbon bonds. This study is pertinent as it underscores the peculiar reactivity of difluorinated entities, potentially including compounds like 3,4-difluoro-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]benzamide, and their applications in creating complex molecular architectures (G. A. Griffith et al., 2006).
Advancements in Synthesis : A novel methodology was reported for the synthesis of benzamides, including those with difluorinated structures, via a rhodium(III)-catalyzed alkenylation process. This procedure exhibits broad substrate compatibility and high regioselectivity, highlighting a pathway that could be applicable to the synthesis of this compound. Such advances in synthetic techniques offer new routes for the preparation of difluorinated benzamides, which are valuable in pharmaceutical and agrochemical industries due to their enhanced reactivity and potential biological activity (Xueli Cui et al., 2023).
Potential Biomedical Applications
PET Imaging Studies : Research into the development of PET imaging ligands for neuroinflammation highlighted the use of compounds structurally related to this compound. These studies involve the synthesis of fluorinated ligands targeting specific receptors, such as the colony-stimulating factor 1 receptor (CSF1R), which plays a crucial role in neurodegenerative diseases. Such compounds, by virtue of their fluorinated and benzamide components, could potentially serve as templates for developing new diagnostic tools in neuroimaging (H. Lee et al., 2022).
Antifungal and Antimicrobial Properties : The study of benzamidines has revealed promising antifungal activities, particularly against Pneumocystis carinii. Compounds structurally related to this compound, such as N-ethyl- and N-hexyl-4-(4-phenylpiperazine-1-yl)benzamidines, have shown significant inhibition, suggesting potential applications in developing new antifungal agents (J. Laurent et al., 2010).
properties
IUPAC Name |
3,4-difluoro-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23F2N3O2/c24-19-9-8-17(15-20(19)25)23(29)26-16-21(22-7-4-14-30-22)28-12-10-27(11-13-28)18-5-2-1-3-6-18/h1-9,14-15,21H,10-13,16H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIQNFJHLPRPYOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C3=CC(=C(C=C3)F)F)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.